Cas no 321686-31-1 (1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene)

1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene structure
321686-31-1 structure
Product Name:1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
CAS No:321686-31-1
MF:C8H2Cl2F6O4S2
MW:411.125499248505
CID:3154146
PubChem ID:21203464
Update Time:2025-04-21

1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
    • EN300-200453
    • CS-0238740
    • AKOS003627410
    • 1,5-dichloro-2,4-bis(trifluoromethylsulfonyl)benzene
    • 321686-31-1
    • WMA68631
    • Inchi: 1S/C8H2Cl2F6O4S2/c9-3-1-4(10)6(22(19,20)8(14,15)16)2-5(3)21(17,18)7(11,12)13/h1-2H
    • InChI Key: ZLROGKAWRPEHOI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)Cl

Computed Properties

  • Exact Mass: 409.8675752Da
  • Monoisotopic Mass: 409.8675752Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 85Ų

1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1309410-50mg
1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene
321686-31-1 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene
321686-31-1 95%
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¥20657.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1,5-Dichloro-2,4-ditrifluoromethanesulfonylbenzene
321686-31-1 95%
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¥37605.00 2024-08-02
Enamine
EN300-200453-0.05g
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
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Enamine
EN300-200453-0.1g
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Enamine
EN300-200453-0.25g
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
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Enamine
EN300-200453-0.5g
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
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$1393.0 2023-03-01
Enamine
EN300-200453-1.0g
1,5-dichloro-2,4-ditrifluoromethanesulfonylbenzene
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